Cas no 414882-72-7 (4-(3-METHYLBENZYL)THIOMORPHOLINE)

4-(3-METHYLBENZYL)THIOMORPHOLINE structure

414882-72-7 structure

Product Name:4-(3-METHYLBENZYL)THIOMORPHOLINE

CAS No:414882-72-7

MF:C₁₂H₁₇NS

MW:207.33508181572

MDL:MFCD00976562

CID:3092433

PubChem ID:792738

Update Time:2025-04-21

4-(3-METHYLBENZYL)THIOMORPHOLINE Chemical and Physical Properties

Names and Identifiers

- 4-(3-METHYLBENZYL)THIOMORPHOLINE
- MLS001008332
- CS-0366308
- SCHEMBL12299
- SMR000495994
- HMS2814G13
- 414882-72-7
- CHEMBL1386987
- AB00077731-01
- DTXSID401321863
- 4-[(3-methylphenyl)methyl]thiomorpholine
- Cambridge id 5264144
- MDL： MFCD00976562
- Inchi： 1S/C12H17NS/c1-11-3-2-4-12(9-11)10-13-5-7-14-8-6-13/h2-4,9H,5-8,10H2,1H3
- InChI Key： PGGZEZVGUUKGKB-UHFFFAOYSA-N
- SMILES： S1CCN(CC2C=CC=C(C)C=2)CC1

Computed Properties

Exact Mass: 207.10817072g/mol
Monoisotopic Mass: 207.10817072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 28.5Å²

4-(3-METHYLBENZYL)THIOMORPHOLINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM519889-1g	4-(3-Methylbenzyl)thiomorpholine	414882-72-7	97%	1g	$***	2023-05-30
abcr	AB432500-1 g	4-(3-Methylbenzyl)thiomorpholine	414882-72-7		1g	€594.40	2023-04-23
abcr	AB432500-5 g	4-(3-Methylbenzyl)thiomorpholine	414882-72-7		5g	€1,373.40	2023-04-23
abcr	AB432500-1g	4-(3-Methylbenzyl)thiomorpholine; .	414882-72-7		1g	€1555.10	2025-04-18
abcr	AB432500-5g	4-(3-Methylbenzyl)thiomorpholine	414882-72-7		5g	€1373.40	2023-09-04
Ambeed	A788698-1g	4-(3-Methylbenzyl)thiomorpholine	414882-72-7	97%	1g	$419.0	2025-04-19

4-(3-METHYLBENZYL)THIOMORPHOLINE Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
3. Enabling stable MnO2 matrix for aqueous zinc-ion battery cathodes†

Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

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